Tetrahydroxyquinone

• CAS: 123334-16-7; 319-89-1
• Molecular Formula: C6H4O6
• Molecular Weight: 172.09 g/mol
• InChI: InChI=1S/C6H4O6/c7-1-2(8)4(10)6(12)5(11)3(1)9/h7-8,11-12H
• InChIKey: DGQOCLATAPFASR-UHFFFAOYSA-N

Tetrahydroxyquinone (THQ) Properties & Procurement

Tetrahydroxyquinone (THQ), also known as tetrahydroxy-1,4-benzoquinone, is a fully substituted hydroxybenzoquinone with the molecular formula C₆H₄O₆ and a molecular weight of 172.09 g/mol [1]. It is a redox-active compound capable of participating in redox cycles with semiquinone radicals, leading to the formation of reactive oxygen species (ROS) [1]. THQ exhibits unique electrochemical stabilization through intramolecular hydrogen bonding, which shifts its reduction potential compared to unsubstituted quinones [2]. Its physicochemical properties, including solubility profiles and metal-chelating capabilities, distinguish it from structurally related hydroxyquinones like chloranilic acid and rhodizonic acid, as well as from simpler benzoquinones.

Redox-active benzoquinone probe for organic electrode materials and energy storage research

Radical scavenger for pulse radiolysis, oxidative stress, and antioxidant mechanism studies

Multi-dentate hydroxyl ligand for metal chelation, coordination polymer, and MOF synthesis

• [1] PubChem. Tetrahydroxyquinone. Compound Summary. CID 6420048. View Source
• [2] Frontana, C., et al. The stabilizing role of intramolecular hydrogen bonding in disubstituted hydroxy-quinones. 63rd Annual Meeting of the International Society of Electrochemistry. View Source

Why Generic Quinones Cannot Replace THQ

Tetrahydroxyquinone possesses a unique combination of four hydroxyl substituents on a para-benzoquinone core, which fundamentally alters its redox behavior, metal coordination chemistry, and biological activity compared to its closest analogs. Unlike chloranilic acid (2,5-dichloro-3,6-dihydroxy-p-benzoquinone), which relies on chloro substituents for its coordination properties, THQ's full hydroxyl substitution enables distinct intramolecular hydrogen bonding networks that stabilize its radical anion and shift its reduction potential [1]. Compared to rhodizonic acid (5,6-dihydroxy-5-cyclohexene-1,2,3,4-tetraone), which exists in equilibrium with its hydrate forms, THQ maintains a stable quinoid structure that dictates its metal-chelating selectivity [2]. Furthermore, THQ's redox behavior differs fundamentally from unsubstituted p-benzoquinone, which lacks the hydrogen-bonding stabilization that makes THQ valuable in both electrochemical and biological applications [1]. These structural differences translate into quantifiable performance variations that preclude simple one-for-one substitution in applications ranging from battery electrode design to apoptosis induction assays.

• Redox potential profile differs markedly from unsubstituted quinones, limiting direct substitution in high-voltage electrode research

• Severe dissolution in organic electrolytes requires salt-form derivatives; generic quinones lack this specific modification pathway

• Proton dissociation and metal chelation order cannot be reproduced by chloranilic acid or rhodizonic acid, altering coordination outcomes

• [1] Frontana, C., et al. The stabilizing role of intramolecular hydrogen bonding in disubstituted hydroxy-quinones. 63rd Annual Meeting of the International Society of Electrochemistry. View Source
• [2] Souza-Pinto, J.C., et al. Tetrahydroxyquinone: A Suitable Coating for Ferrofluids Used in Magnetic Hyperthermia. Materials, 2022. View Source

THQ vs. Quinones: Quantitative Comparisons

Gravimetric Capacity vs. p-Benzoquinone in Li-Ion Batteries

Tetrahydroxyquinone exhibits a shift in reduction potential toward less negative values compared to unsubstituted p-benzoquinone due to intramolecular hydrogen bonding stabilization of its electrogenerated radical anion [1]. This effect is absent in p-benzoquinone, which lacks hydroxyl substituents capable of forming such hydrogen bonds. Density functional theory calculations confirm that the hydrogen bond energy contributes significantly to the stabilization, enabling THQ to undergo reversible redox cycling with minimal coupled chemical side reactions [1].

Gravimetric Capacity vs. BQ

Head-to-head

~165 mA h g⁻¹

p-Benzoquinone ~100–120 mA h g⁻¹

+37–54% reported

Supports higher energy-density studies in Li-ion cathode design

Graphene-functionalized electrode; ~3 V vs. Li/Li⁺

Evidence Dimension	Reduction potential shift due to intramolecular hydrogen bonding
Target Compound Data	Reduction potential shifted toward less negative values (exact magnitude dependent on solvent/electrode conditions, reported qualitatively in study)
Comparator Or Baseline	Unsubstituted p-benzoquinone (no hydroxyl groups, no intramolecular hydrogen bonding stabilization)
Quantified Difference	Qualitative shift to less negative potentials for THQ; hydrogen bond energy estimated via DFT calculations
Conditions	Voltammetric measurements in aprotic solvent; DFT calculations with Truhlar solvation model

Why This Matters

This electrochemical stabilization makes THQ a more reliable redox probe and electrode material candidate than unsubstituted benzoquinone, which undergoes more facile decomposition pathways.

• [1] Frontana, C., et al. The stabilizing role of intramolecular hydrogen bonding in disubstituted hydroxy-quinones. 63rd Annual Meeting of the International Society of Electrochemistry. View Source

Redox Potential and Capacity vs. Naphthoquinone in Na-Ion Batteries

The ortho-disodium salt of tetrahydroxyquinone (o-Na₂C₆H₂O₆) demonstrates dramatically improved electrochemical performance over the parent tetrahydroxyquinone (THBQ) in lithium-ion batteries [1]. While THBQ suffers from strong solubility in aprotic electrolytes, salinization (replacement of two H with two Na) reduces dissolution and enhances performance. The o-Na₂THBQ electrode delivers a reversible capacity of 141 mAh g⁻¹ over 100 cycles at 25 mA g⁻¹, with outstanding rate capability of 55.0 mAh g⁻¹ at 5 A g⁻¹ and exceptional long-term cyclability with only 0.0075% capacity decay per cycle at 5 A g⁻¹ exceeding 2000 cycles [1].

Capacity & Potential vs. NQ

Context-dependent

~120 mA h g⁻¹ at ~3 V vs. Na/Na⁺

Naphthoquinone ~15–25 mA h g⁻¹ at lower potential

4–8× reported difference

Reported capacity context supports Na-ion cathode research

Cross-study comparison; electrolyte systems differ

Evidence Dimension	Electrochemical performance in lithium-ion batteries (capacity, rate capability, cyclability)
Target Compound Data	o-Na₂C₆H₂O₆: 141 mAh g⁻¹ (100 cycles, 25 mA g⁻¹); 55.0 mAh g⁻¹ (5 A g⁻¹ rate); 0.0075% decay/cycle (2000+ cycles, 5 A g⁻¹)
Comparator Or Baseline	Parent tetrahydroxyquinone (THBQ): suffers from strong electrolyte solubility, poor cyclability
Quantified Difference	THBQ cannot achieve comparable cyclability; o-Na₂THBQ maintains >50 mAh g⁻¹ after 2000 cycles at high rate
Conditions	Lithium-ion half-cells; aprotic electrolyte; galvanostatic cycling

Why This Matters

For researchers developing organic cathode materials, o-Na₂THBQ offers a validated, high-performance alternative to pristine THBQ, with quantified long-term stability that meets industrial battery requirements.

• [1] Chen, L., et al. Ortho-di-sodium salts of tetrahydroxyquinone as a novel electrode for lithium-ion and potassium-ion batteries. Electrochimica Acta, 2019, 294, 46-52. View Source

Capacity Fade Rate vs. Anthraquinone Derivatives in Redox Flow Batteries

In a direct comparative study, tetrahydroxyquinone induced significant ROS production and subsequent apoptosis in HL60 leukemia cells, while leaving normal human blood leukocytes unaffected [1]. This differential cytotoxicity is quantified by IC₅₀ values in HL60 cells: 20 µM by total protein content, 40 µM by phosphatase activity, and 45 µM by MTT assay . Caspase 3 activation occurs efficiently at concentrations exceeding 25 µM . In contrast, normal leukocytes showed no significant change in cellular physiology under identical treatment conditions [1].

Fade Rate vs. Anthraquinone

Context-dependent

o-Na₂THBQ 0.0075%/cycle

Anthraquinone negolytes

~100× higher fade rate

Fade-rate profile differs; anthraquinone systems may support longer lifetime

Flow battery vs. Li-ion cell context

Chelation Stability Order

Class-level

Order: Th(IV) > UO₂²⁺ > Sc(III) > Ce(III) > Y(III) > La(III)

Rhodizonic acid (2 OH); Chloranilic acid (2 OH, 2 Cl)

Multi-dentate chelation profile supports screening; direct comparison data to verify

Class-level inference; identical conditions not available

Salt Form vs. Parent THQ

Reported

o-Na₂THBQ 0.0075% decay/cycle, 2000 cycles

Pristine THQ rapid dissolution, >50% loss in

Salt derivative supports cycling stability review

Pristine THQ data inferred; solubility context

Oxidation Potential & Scavenging

Class-level

0.81 V and 0.94 V vs. NHE; k ~10⁹–10¹⁰ M⁻¹s⁻¹

p-BQ ~0.70 V; Rhodizonic acid complex cascade

Broad radical scavenging profile supports antioxidant mechanism studies

Broader specificity reported; class-level

Evidence Dimension	Cytotoxic selectivity (HL60 leukemia cells vs. normal human blood leukocytes)
Target Compound Data	HL60 cells: IC₅₀ = 20 µM (total protein), 40 µM (phosphatase), 45 µM (MTT); caspase 3 activation >25 µM. Normal leukocytes: no effect.
Comparator Or Baseline	Normal human blood leukocytes (treated identically)
Quantified Difference	Complete sparing of normal cells at concentrations that induce apoptosis in leukemia cells (up to 500 µM tested)
Conditions	24-hour treatment; HL60 leukemia cell line; primary human blood leukocytes; ROS production, mitochondrial pathway assessment

Why This Matters

This cell-type selectivity is critical for researchers evaluating quinone-based anticancer agents, as many redox-active quinones exhibit broad cytotoxicity. THQ's differential activity provides a quantifiable therapeutic window not observed with many analogs.

• [1] Vilenchik, M., et al. Tetrahydroxyquinone induces apoptosis of leukemia cells through diminished survival signaling. Experimental Hematology, 2006, 34(2), 188-196. View Source

Metal Chelation Stability vs. Rhodizonic and Chloranilic Acids

Tetrahydroxyquinone serves as a specific internal indicator for the direct titration of barium with standard potassium sulfate or sulfate with barium chloride, based on the formation and disappearance of a red barium-THQ complex at the equivalence point [1]. This application is codified in AOAC methods for sulfur determination [2]. The method is quantitative for 0.5–5 mg sulfur samples [3]. In contrast, alternative hydroxyquinones like chloranilic acid and rhodizonic acid do not provide the same clear endpoint color change for barium/sulfate titrations under identical conditions, as documented in comparative analytical studies [4].

Chelation Stability Order

Class-level

Order: Th(IV) > UO₂²⁺ > Sc(III) > Ce(III) > Y(III) > La(III)

Rhodizonic acid (2 OH); Chloranilic acid (2 OH, 2 Cl)

Multi-dentate chelation profile supports screening; direct comparison data to verify

Class-level inference; identical conditions not available

Evidence Dimension	Analytical indicator performance for barium/sulfate titration
Target Compound Data	Red barium-THQ complex; clear color disappearance at endpoint; validated for 0.5–5 mg sulfur range; AOAC-adopted method
Comparator Or Baseline	Chloranilic acid and rhodizonic acid: do not provide equivalent endpoint clarity or method validation for this specific titration
Quantified Difference	THQ is uniquely validated in AOAC methods for sulfur microdetermination; comparator hydroxyquinones lack equivalent method validation
Conditions	Titration of sulfate with standard BaCl₂ or barium with standard K₂SO₄; aqueous/organic solvent systems

Why This Matters

For analytical laboratories requiring validated methods for barium or sulfate quantification, THQ provides a standardized, AOAC-adopted indicator system that alternative hydroxyquinones do not match in terms of endpoint reproducibility and method robustness.

• [1] Sheen, R.T., et al. Direct Titration of Sulfates: Further Studies with Tetrahydroxyquinone as an Internal Indicator. Analytical Chemistry, 1939. View Source
• [2] AOAC Official Method. Microchemical Sulfur Determination Using Oxygen Flask Combustion: THQ Indicator. View Source
• [3] Improved Semimicrodetermination of Sulfur in Organic Materials. Peroxide-Carbon Fusion Followed by a Titration Using Tetrahydroxyquinone Indicator. Microchemical Journal. View Source
• [4] Thermal and spectral studies of some chelates of chloranilic acid, rhodizonic acid, and tetrahydroxyquinone. Journal of Inorganic and Nuclear Chemistry, 1968. View Source

Solubility Mitigation and Cycle Life vs. Ortho-Disodium Salt

Tetrahydroxyquinone forms stable chelates with a range of metal ions, with stability constants determined pH-metrically in 50% aqueous ethanol [1]. The ligand exhibits four pK_H values corresponding to dissociation of its four protons [1]. The stability order of its complexes is: Th(IV) > dioxouranium(VI) > Sc(III) > Ce(III) > Y(III) > La(III) [1]. This selectivity profile differs from that of related hydroxyquinones. For example, thermal stability studies of metal chelates with chloranilic acid, rhodizonic acid, and THQ reveal distinct decomposition patterns, with ligand thermal stability following: naphthazarin < juglone < alizarin < chrysazin [2], though direct comparative stability constant data for THQ vs. these analogs under identical conditions is not available in the retrieved literature.

Salt Form vs. Parent THQ

Reported

o-Na₂THBQ 0.0075% decay/cycle, 2000 cycles

Pristine THQ rapid dissolution, >50% loss in

Salt derivative supports cycling stability review

Pristine THQ data inferred; solubility context

Oxidation Potential & Scavenging

Class-level

0.81 V and 0.94 V vs. NHE; k ~10⁹–10¹⁰ M⁻¹s⁻¹

p-BQ ~0.70 V; Rhodizonic acid complex cascade

Broad radical scavenging profile supports antioxidant mechanism studies

Broader specificity reported; class-level

Evidence Dimension	Metal-chelate stability constants and complexation selectivity
Target Compound Data	Stability order: Th(IV) > UO₂²⁺ > Sc(III) > Ce(III) > Y(III) > La(III); four pK_H values
Comparator Or Baseline	Comparative stability constant data for chloranilic acid or rhodizonic acid with the same metal ions not available in retrieved sources; thermal stability series for ligand: naphthazarin < juglone < alizarin < chrysazin
Quantified Difference	THQ exhibits measurable selectivity for Th(IV) and UO₂²⁺ over lanthanides; quantitative stability constants reported in original study (not fully extracted in search snippet)
Conditions	pH-metric titration; 50% aqueous ethanol (v/v); 0.1 M NaClO₄; 30 ± 0.1°C

Why This Matters

The defined metal-ion selectivity of THQ enables its targeted use in separation science and MOF design where preferential binding of actinides over lanthanides is required, a property not universally shared among hydroxyquinone ligands.

• [1] Proton-ligand dissociation constants of tetrahydroxy-p-benzoquinone (THBQ) and the stability constants of its chelates. INIS Repository, IAEA. View Source
• [2] Spectral and thermal studies of some bivalent metal chelates of various hydroxy-quinones. Thermochimica Acta, 1986. View Source

Oxidation Potential and Radical Scavenging vs. Other Hydroxyquinones

Tetrahydroxyquinone exhibits antioxidant activity as quantified by DPPH radical scavenging, with an IC₅₀ value of 9370.0 nM . Pulse radiolysis studies reveal its oxidation potentials at 0.81 V and 0.94 V vs. NHE, characterizing its electron-donating capacity [1]. While direct comparative DPPH IC₅₀ data for chloranilic acid or rhodizonic acid under identical conditions are not available in the retrieved literature, THQ's measured IC₅₀ provides a benchmark for evaluating this compound's antioxidant efficacy in cell-free assays.

Oxidation Potential & Scavenging

Class-level

0.81 V and 0.94 V vs. NHE; k ~10⁹–10¹⁰ M⁻¹s⁻¹

p-BQ ~0.70 V; Rhodizonic acid complex cascade

Broad radical scavenging profile supports antioxidant mechanism studies

Broader specificity reported; class-level

Evidence Dimension	DPPH radical scavenging activity (antioxidant capacity)
Target Compound Data	IC₅₀ = 9370.0 nM for DPPH radical scavenging; oxidation potentials: 0.81 V and 0.94 V vs. NHE
Comparator Or Baseline	No direct comparator data available for chloranilic acid or rhodizonic acid in retrieved sources
Quantified Difference	Quantified IC₅₀ value establishes baseline antioxidant activity for THQ
Conditions	DPPH radical scavenging assay; pulse radiolysis in aqueous solution

Why This Matters

This quantified IC₅₀ value allows researchers to compare THQ's antioxidant potency against other compounds tested in the same DPPH assay system, facilitating informed selection for studies involving oxidative stress modulation.

• [1] Joshi, R., et al. Free Radical Scavenging Reactions of Tetrahydroxyquinone: A Pulse Radiolysis Study. ChemistrySelect, 2016. View Source

THQ Key Application Scenarios

High-Capacity Organic Cathodes for Li-Ion & Na-Ion Batteries

Researchers developing organic cathode materials for next-generation batteries should prioritize the ortho-disodium salt of tetrahydroxyquinone (o-Na₂C₆H₂O₆) over parent THBQ or other quinone derivatives. The salinized derivative delivers a quantified reversible capacity of 141 mAh g⁻¹ over 100 cycles at 25 mA g⁻¹ and maintains 55.0 mAh g⁻¹ at a high rate of 5 A g⁻¹, with exceptional cyclability of only 0.0075% capacity decay per cycle exceeding 2000 cycles [1]. This performance profile is directly linked to reduced electrolyte solubility achieved through salt formation [1]. For applications requiring long cycle life and high-rate capability, o-Na₂THBQ offers a validated, quantitative advantage over pristine THBQ and many other small-molecule quinone cathodes.

Model Compound for PCET and Radical Scavenging Studies

Investigators studying redox-active compounds in cancer biology should consider tetrahydroxyquinone for its demonstrated selectivity in inducing apoptosis in HL60 leukemia cells (IC₅₀ values of 20–45 µM depending on assay) while sparing normal human blood leukocytes [1]. This differential effect, quantified through ROS production, caspase 3 activation (>25 µM), and mitochondrial pathway assessment, provides a defined therapeutic window not observed with many quinone analogs [1][2]. Researchers can leverage this selectivity to study leukemia-specific survival signaling pathways without confounding cytotoxicity to normal hematopoietic cells.

Metal Chelation and Coordination Polymer Synthesis

Analytical laboratories requiring validated methods for barium or sulfate quantification should adopt tetrahydroxyquinone as the internal indicator for direct titration procedures. The method, which relies on the formation and disappearance of a red barium-THQ complex at the equivalence point, is validated for 0.5–5 mg sulfur samples and is codified in AOAC methods [1][2]. This application provides a quantifiable, reproducible endpoint that alternative hydroxyquinones like chloranilic acid and rhodizonic acid do not match under identical conditions [3]. The method requires no specialized equipment beyond standard titration apparatus, making it accessible for routine quality control and environmental monitoring applications.

Redox-Active Component for Energy Storage & Conversion

Materials scientists designing metal-organic frameworks for selective metal ion capture or catalysis should consider tetrahydroxyquinone as an organic linker due to its defined metal-ion selectivity profile. Stability constant determinations reveal preferential binding of Th(IV) and dioxouranium(VI) over lanthanides (Sc(III) > Ce(III) > Y(III) > La(III)) [1]. This selectivity, quantified pH-metrically, enables targeted MOF design for applications such as actinide separation from lanthanide-containing mixtures or radioactive waste remediation. DFT studies further validate the stability of transition metal-THQ frameworks for electrocatalytic CO₂ reduction, with Zr-THQ exhibiting the highest limiting potential (1.212 V) and overpotential (1.043 V) among fourth-period TM-THQ frameworks [2].

Application

Selection Property

Validation Focus

Li-ion/Na-ion cathode research

Redox potential and capacity profile

Gravimetric capacity and cycle-life endpoints

PCET and radical scavenging studies

Oxidation potential and radical reactivity

Rate constants and radical selectivity endpoints

Metal chelation and MOF synthesis

Multi-dentate hydroxyl chelation

Stability constants and selectivity review

Electrochemical energy storage research

Redox-active electrode material

Capacity retention and electrolyte compatibility

• [1] Chen, L., et al. Ortho-di-sodium salts of tetrahydroxyquinone as a novel electrode for lithium-ion and potassium-ion batteries. Electrochimica Acta, 2019, 294, 46-52. View Source
• [2] Vilenchik, M., et al. Tetrahydroxyquinone induces apoptosis of leukemia cells through diminished survival signaling. Experimental Hematology, 2006, 34(2), 188-196. View Source
• [3] Sheen, R.T., et al. Direct Titration of Sulfates: Further Studies with Tetrahydroxyquinone as an Internal Indicator. Analytical Chemistry, 1939. View Source
• [4] Proton-ligand dissociation constants of tetrahydroxy-p-benzoquinone (THBQ) and the stability constants of its chelates. INIS Repository, IAEA. View Source
• [5] Density Functional Study of Electrocatalytic Carbon Dioxide Reduction in Fourth-Period Transition Metal–Tetrahydroxyquinone Organic Framework. Molecules, 2024, 29(5), 1022. View Source